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Compound of Interest

Compound Name:
2-Butanone 2,4-

Dinitrophenylhydrazone

Cat. No.: B143228 Get Quote

This technical guide provides an in-depth overview of the ultraviolet-visible (UV-Vis)

absorbance spectrum of 2-butanone dinitrophenylhydrazone, a derivative commonly used in

analytical chemistry for the detection and quantification of carbonyl compounds. This document

is intended for researchers, scientists, and professionals in the field of drug development and

analytical chemistry.

Introduction
The reaction of 2-butanone, an aliphatic ketone, with 2,4-dinitrophenylhydrazine (DNPH) yields

the corresponding 2,4-dinitrophenylhydrazone. This reaction is a classic example of a

condensation reaction, proceeding through a nucleophilic addition-elimination mechanism. The

resulting hydrazone derivative is a highly conjugated and colored compound, making it suitable

for analysis by UV-Vis spectrophotometry. This derivatization technique is widely employed for

both qualitative identification and quantitative determination of aldehydes and ketones.[1][2]

The formation of a yellow, orange, or red precipitate upon reaction with DNPH is a positive test

for the carbonyl functional group.

Spectroscopic Data
The UV-Vis spectroscopic properties of 2-butanone dinitrophenylhydrazone are summarized in

the table below. The extended conjugation in the molecule gives rise to strong absorption in the

UV-Vis region.
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Property Value Source(s)

Molecular Formula C₁₀H₁₂N₄O₄ [3][4][5]

Molecular Weight 252.23 g/mol [3][4][5]

λmax (in Ethanol) 363 nm [6]

λmax (in alkaline solution) ~440 nm [6]

Molar Absorptivity (ε)
Data not available in cited

sources
[7]

Reaction Mechanism and Experimental Workflow
The formation of 2-butanone dinitrophenylhydrazone and its subsequent analysis follow a well-

defined reaction pathway and experimental process.

Reaction Mechanism: Nucleophilic Addition-Elimination
The reaction begins with the nucleophilic attack of the terminal nitrogen of the 2,4-

dinitrophenylhydrazine on the electrophilic carbonyl carbon of 2-butanone. This is followed by a

proton transfer and the elimination of a water molecule to form the stable hydrazone.
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Caption: Reaction mechanism for the formation of 2-butanone dinitrophenylhydrazone.

Experimental Workflow
The overall experimental process involves the synthesis of the hydrazone derivative, its

purification, and subsequent characterization by UV-Vis spectroscopy.
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Caption: Experimental workflow for the synthesis and analysis of 2-butanone
dinitrophenylhydrazone.
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Experimental Protocols
The following are detailed methodologies for the synthesis of 2-butanone

dinitrophenylhydrazone and its analysis by UV-Vis spectroscopy.

Synthesis of 2-Butanone Dinitrophenylhydrazone
This protocol outlines the steps for the preparation of the hydrazone derivative.

Materials:

2,4-Dinitrophenylhydrazine

Methanol

Concentrated Sulfuric Acid

2-Butanone

Beakers

Measuring cylinder

Glass rod

Funnel

Filter paper

Procedure:

Preparation of Brady's Reagent: Dissolve 1g of 2,4-dinitrophenylhydrazine in 25 ml of

methanol in a 100 ml beaker. Cautiously add 1.5 ml of concentrated sulfuric acid down the

side of the beaker while stirring.

Preparation of Ketone Solution: In a separate beaker, dissolve a small amount of 2-butanone

in a minimum volume of methanol.
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Reaction: Add the prepared Brady's reagent to the 2-butanone solution with stirring. A yellow

to orange precipitate of 2-butanone dinitrophenylhydrazone should form. If no precipitate

appears within 10 minutes, a small amount of concentrated sulfuric acid can be added.

Isolation and Purification: Filter the solid precipitate using a funnel and filter paper. Wash the

crystals with a small amount of cold methanol to remove any unreacted starting materials.

The crude product can be further purified by recrystallization from hot ethanol.

UV-Vis Spectroscopic Analysis
This protocol describes the procedure for obtaining the UV-Vis absorbance spectrum of the

synthesized 2-butanone dinitrophenylhydrazone.

Materials and Equipment:

Purified 2-butanone dinitrophenylhydrazone

Spectrophotometric grade ethanol

Volumetric flasks

Pipettes

Quartz cuvettes (1 cm path length)

UV-Vis Spectrophotometer

Procedure:

Preparation of a Standard Stock Solution: Accurately weigh a known mass of the purified 2-

butanone dinitrophenylhydrazone and dissolve it in a known volume of spectrophotometric

grade ethanol in a volumetric flask to prepare a stock solution of a specific concentration.

Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to

obtain working standards of varying concentrations.

Qualitative Analysis:
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Take an appropriate concentration of the hydrazone solution in a quartz cuvette.

Use the solvent (ethanol) as a blank.

Scan the absorbance of the solution over a wavelength range of 200-600 nm to determine

the wavelength of maximum absorbance (λmax).

Quantitative Analysis (Optional):

Set the spectrophotometer to the predetermined λmax (363 nm).

Measure the absorbance of the blank (ethanol) and zero the instrument.

Measure the absorbance of each of the prepared working standards.

Plot a graph of absorbance versus concentration to generate a calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: UV-Vis Absorbance Spectrum of 2-
Butanone Dinitrophenylhydrazone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143228#uv-vis-absorbance-spectrum-for-2-
butanone-dinitrophenylhydrazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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